3-(4-chlorophenyl)-9-(2-methoxyethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one

• IUPAC Name: 3-(4-chlorophenyl)-9-(2-methoxyethyl)-8,10-dihydropyrano[2,3-f][1,3]benzoxazin-4-one
• InChI: InChI=1S/C20H18ClNO4/c1-24-9-8-22-10-16-18(26-12-22)7-6-15-19(23)17(11-25-20(15)16)13-2-4-14(21)5-3-13/h2-7,11H,8-10,12H2,1H3
• InChI Key: RTYZDOWOZVTQQV-UHFFFAOYSA-N
• Canonical SMILES: COCCN1CC2=C(C=CC3=C2OC=C(C3=O)C4=CC=C(C=C4)Cl)OC1
• Molecular Formula: C20H18ClNO4
• Molecular Weight: 371.8 g/mol

Description

3-(4-chlorophenyl)-9-(2-methoxyethyl)-9,10-dihydrochromeno[8,7-e][1,3]oxazin-4(8H)-one is a useful research compound. Its molecular formula is C20H18ClNO4 and its molecular weight is 371.82. The purity is usually 95%.
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Scientific Research Applications

Synthetic Applications and Material Science

Research on compounds with benzoxazine and coumarin rings, like the monomer 4-methyl-9-p-tolyl-9,10-dihydrochromeno[8,7-e][1,3]oxazin-2(8H)-one, highlights the synthesis and characterization of materials with potential applications in photopolymerization and thermal curing processes. These processes are essential for developing advanced materials with specific mechanical and thermal properties, suitable for aerospace, automotive, and electronic applications (Kiskan & Yagcı, 2007).

Agricultural Chemistry

Allelochemicals, like benzoxazinones derived from plants in the Poaceae family, demonstrate significant biological activities, including phytotoxic, antimicrobial, and insecticidal properties. Research in this area focuses on the isolation, synthesis, and application of these compounds for potential use in natural herbicides and pest management strategies, contributing to sustainable agriculture practices (Macias et al., 2006).

Medicinal Chemistry

Studies on 1,2,4-triazine derivatives and their complexes with metals like copper(II) and manganese(II) indicate potential anticancer activities. These compounds have been evaluated for their efficacy against various cancer cell lines, highlighting the importance of structural modifications in enhancing biological activities and exploring new therapeutic agents (Refat et al., 2015).

Organic Synthesis and Catalysis

Research on the synthetic methodologies and reactions involving compounds with oxazine and triazine rings contributes to the development of new synthetic routes and catalysts. These studies provide insights into the mechanisms of ring-opening reactions, cyclizations, and rearrangements, essential for synthesizing complex molecules and intermediates in organic synthesis (Gilchrist et al., 1985).